Cas no 1023489-08-8 (Benzoic acid, 3-benzo[b]thien-2-yl-)

• Product Name: Benzoic acid, 3-benzo[b]thien-2-yl-
• CAS No: 1023489-08-8
• MF: C₁₅H₁₀O₂S
• MW: 254.303702831268
• MDL: MFCD14636600
• CID: 5230046
• Update Time: 2026-03-07

Benzoic acid, 3-benzo[b]thien-2-yl- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-benzo[b]thien-2-yl-

• MDL： MFCD14636600
• Inchi： 1S/C15H10O2S/c16-15(17)12-6-3-5-10(8-12)14-9-11-4-1-2-7-13(11)18-14/h1-9H,(H,16,17)
• InChI Key： CTTFAKUTKPBJPY-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(C2SC3=CC=CC=C3C=2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on Benzoic acid, 3-benzo[b]thien-2-yl-

Benzoic acid, 3-benzo[b]thien-2-yl- (CAS No. 1023489-08-8): A Comprehensive Overview of Its Chemical Properties and Emerging Applications

Benzoic acid, 3-benzo[b]thien-2-yl-, identified by the CAS number 1023489-08-8, is a fascinating organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic derivative combines the structural elegance of benzene and thiophene rings, making it a versatile scaffold for the development of novel molecules with potential therapeutic applications. The compound's unique structural features have positioned it as a subject of intense study, particularly in the context of drug discovery and molecular design.

The chemical structure of Benzoic acid, 3-benzo[b]thien-2-yl- consists of a benzoic acid moiety linked to a benzo[b]thiophene ring system. This arrangement confers upon the molecule a distinct set of physicochemical properties, including solubility characteristics and electronic distributions, which are critical for its biological activity. The presence of both aromatic and heterocyclic components allows for diverse interactions with biological targets, making this compound a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the pharmacological potential of Benzoic acid, 3-benzo[b]thien-2-yl-. Research has indicated that this compound exhibits inhibitory effects on certain enzymes and receptors, suggesting its utility in the development of treatments for various diseases. For instance, studies have explored its interaction with metabolic enzymes, where it demonstrates modulatory effects that could be relevant in managing metabolic disorders. Additionally, the compound's ability to cross cell membranes has been investigated, highlighting its potential as a scaffold for drug delivery systems.

The synthesis of Benzoic acid, 3-benzo[b]thien-2-yl- involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize the production process, including palladium-catalyzed cross-coupling reactions and metal-mediated cyclizations. These techniques not only enhance efficiency but also allow for the introduction of functional groups that can further tailor the biological properties of the molecule.

One of the most compelling aspects of Benzoic acid, 3-benzo[b]thien-2-yl- is its role as a building block in the synthesis of more complex pharmaceutical agents. Researchers have leveraged its structural framework to develop derivatives with enhanced potency and selectivity. For example, modifications to the benzo[b]thiophene ring have led to compounds with improved binding affinity to specific biological targets. These derivatives are being evaluated in preclinical studies to assess their therapeutic potential across a range of indications.

The chemical biology of Benzoic acid, 3-benzo[b]thien-2-yl- has also been explored in terms of its interaction with biological pathways. Preliminary findings suggest that this compound can influence key signaling cascades involved in inflammation and cell proliferation. By modulating these pathways, it may offer therapeutic benefits in conditions such as autoimmune diseases and cancer. Further investigation is warranted to elucidate the precise mechanisms through which this compound exerts its effects.

The pharmacokinetic profile of Benzoic acid, 3-benzo[b]thien-2-yl- is another area of active research. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) properties to understand how it behaves within the body. These studies are crucial for optimizing dosing regimens and predicting potential side effects. Advanced computational methods have been employed to model drug metabolism pathways, providing insights into how this compound is processed by enzymes such as cytochrome P450.

In conclusion, Benzoic acid, 3-benzo[b]thien-2-yl- (CAS No. 1023489-08-8) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. Its synthesis through cutting-edge organic methodologies underscores its importance as a research tool and potential therapeutic agent. As ongoing studies continue to uncover new applications for this compound, it is likely to play an increasingly vital role in the development of innovative treatments for human diseases.